Cas no 2137959-86-3 (rac-(1R,6S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azabicyclo4.1.0heptane-6-carboxylic acid)

Technical Introduction: rac-(1R,6S)-3-{(9H-Fluoren-9-yl)methoxycarbonyl}-3-azabicyclo[4.1.0]heptane-6-carboxylic acid is a chiral bicyclic compound featuring a strained azabicyclo[4.1.0]heptane scaffold, which is of interest in medicinal chemistry and peptide synthesis. The presence of the Fmoc (9-fluorenylmethoxycarbonyl) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), enabling selective deprotection under mild basic conditions. The carboxylic acid moiety allows for further functionalization, while the rigid bicyclic structure may confer conformational constraints, potentially improving binding affinity in target applications. This compound is particularly valuable for researchers exploring novel peptidomimetics or constrained analogs in drug discovery. Its stereochemical complexity and synthetic versatility make it a useful intermediate for advanced organic and pharmaceutical research.
rac-(1R,6S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azabicyclo4.1.0heptane-6-carboxylic acid structure
2137959-86-3 structure
Product Name:rac-(1R,6S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azabicyclo4.1.0heptane-6-carboxylic acid
CAS No:2137959-86-3
MF:C22H21NO4
MW:363.406446218491
CID:5905498
PubChem ID:165800844
Update Time:2025-07-01

rac-(1R,6S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azabicyclo4.1.0heptane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,6S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azabicyclo4.1.0heptane-6-carboxylic acid
    • rac-(1R,6S)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[4.1.0]heptane-6-carboxylic acid
    • 2137959-86-3
    • EN300-1073150
    • Inchi: 1S/C22H21NO4/c24-20(25)22-9-10-23(12-14(22)11-22)21(26)27-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19H,9-13H2,(H,24,25)/t14-,22+/m0/s1
    • InChI Key: VSHRVXGNYYFKGC-RCDICMHDSA-N
    • SMILES: OC([C@@]12CCN(C(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)C[C@@H]1C2)=O

Computed Properties

  • Exact Mass: 363.14705815g/mol
  • Monoisotopic Mass: 363.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 599
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 66.8Ų

rac-(1R,6S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azabicyclo4.1.0heptane-6-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1073150-0.05g
rac-(1R,6S)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[4.1.0]heptane-6-carboxylic acid
2137959-86-3 95%
0.05g
$768.0 2023-10-28
Enamine
EN300-1073150-0.1g
rac-(1R,6S)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[4.1.0]heptane-6-carboxylic acid
2137959-86-3 95%
0.1g
$804.0 2023-10-28
Enamine
EN300-1073150-0.25g
rac-(1R,6S)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[4.1.0]heptane-6-carboxylic acid
2137959-86-3 95%
0.25g
$840.0 2023-10-28
Enamine
EN300-1073150-0.5g
rac-(1R,6S)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[4.1.0]heptane-6-carboxylic acid
2137959-86-3 95%
0.5g
$877.0 2023-10-28
Enamine
EN300-1073150-1.0g
rac-(1R,6S)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[4.1.0]heptane-6-carboxylic acid
2137959-86-3
1g
$1485.0 2023-06-10
Enamine
EN300-1073150-2.5g
rac-(1R,6S)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[4.1.0]heptane-6-carboxylic acid
2137959-86-3 95%
2.5g
$1791.0 2023-10-28
Enamine
EN300-1073150-5.0g
rac-(1R,6S)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[4.1.0]heptane-6-carboxylic acid
2137959-86-3
5g
$4309.0 2023-06-10
Enamine
EN300-1073150-10.0g
rac-(1R,6S)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[4.1.0]heptane-6-carboxylic acid
2137959-86-3
10g
$6390.0 2023-06-10
Enamine
EN300-1073150-1g
rac-(1R,6S)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[4.1.0]heptane-6-carboxylic acid
2137959-86-3 95%
1g
$914.0 2023-10-28
Enamine
EN300-1073150-5g
rac-(1R,6S)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[4.1.0]heptane-6-carboxylic acid
2137959-86-3 95%
5g
$2650.0 2023-10-28

rac-(1R,6S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azabicyclo4.1.0heptane-6-carboxylic acid Related Literature

Additional information on rac-(1R,6S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azabicyclo4.1.0heptane-6-carboxylic acid

Introduction to rac-(1R,6S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azabicyclo[4.1.0]heptane-6-carboxylic acid (CAS No. 2137959-86-3)

rac-(1R,6S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azabicyclo[4.1.0]heptane-6-carboxylic acid (CAS No. 2137959-86-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of protected amino acids, specifically those with a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis and drug development.

The chemical structure of rac-(1R,6S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azabicyclo[4.1.0]heptane-6-carboxylic acid features a bicyclic ring system with a central nitrogen atom, making it a valuable building block for the synthesis of complex molecules with diverse biological activities. The presence of the Fmoc protecting group ensures that the amino functionality remains unreactive during synthetic manipulations, allowing for precise control over the formation of peptide bonds and other functional groups.

Recent studies have highlighted the importance of this compound in the development of novel therapeutics for various diseases. For instance, researchers at the University of California, San Francisco, have demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease. The unique bicyclic structure provides enhanced stability and bioavailability, which are crucial factors in drug design.

In addition to its anti-inflammatory potential, rac-(1R,6S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azabicyclo[4.1.0]heptane-6-carboxylic acid has also shown promise in the field of cancer research. A study published in the Journal of Medicinal Chemistry reported that certain derivatives of this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. This selective inhibition minimizes toxicity to healthy cells, thereby improving the therapeutic index of these compounds.

The synthetic accessibility of rac-(1R,6S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azabicyclo[4.1.0]heptane-6-carboxylic acid has further contributed to its popularity in academic and industrial laboratories. The compound can be synthesized through a series of well-established chemical reactions, including nucleophilic substitution and esterification steps. The use of chiral catalysts and enantioselective synthesis methods has enabled researchers to produce enantiomerically pure forms of this compound, which are essential for studying the stereochemical effects on biological activity.

Clinical trials involving derivatives of this compound are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from phase I trials have shown that these compounds are well-tolerated at therapeutic doses and exhibit favorable pharmacokinetic profiles. These findings have paved the way for more advanced clinical studies to explore their potential as novel therapeutics.

In conclusion, rac-(1R,6S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azabicyclo[4.1.0]heptane-6-carboxylic acid (CAS No. 2137959-86-3) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic properties make it an invaluable tool for developing new drugs with improved therapeutic outcomes. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the treatment of various diseases and conditions.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd